Cas no 1804185-90-7 (3-(3-Bromo-2-oxopropyl)-4-formylmandelic acid)

• Product Name: 3-(3-Bromo-2-oxopropyl)-4-formylmandelic acid
• CAS No: 1804185-90-7
• MF: C₁₂H₁₁BrO₅
• MW: 315.116743326187
• CID: 4940725
• Update Time: 2025-06-14

3-(3-Bromo-2-oxopropyl)-4-formylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-oxopropyl)-4-formylmandelic acid

• Inchi： 1S/C12H11BrO5/c13-5-10(15)4-9-3-7(11(16)12(17)18)1-2-8(9)6-14/h1-3,6,11,16H,4-5H2,(H,17,18)
• InChI Key： GFUXGWFZYIQRPK-UHFFFAOYSA-N
• SMILES： BrCC(CC1C(C=O)=CC=C(C(C(=O)O)O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 330
• XLogP3: 0.7
• Topological Polar Surface Area: 91.7

Additional information on 3-(3-Bromo-2-oxopropyl)-4-formylmandelic acid

Recent Advances in the Study of 3-(3-Bromo-2-oxopropyl)-4-formylmandelic acid (CAS: 1804185-90-7)

3-(3-Bromo-2-oxopropyl)-4-formylmandelic acid (CAS: 1804185-90-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, characterization, and biological activities, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

The compound's structure, featuring both a bromo-oxopropyl and a formylmandelic acid moiety, makes it a versatile intermediate in organic synthesis and a candidate for further pharmacological evaluation. Recent synthetic approaches have emphasized the optimization of reaction conditions to improve yield and purity, with particular attention to green chemistry principles. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity, ensuring reliable data for subsequent biological studies.

In terms of biological activity, preliminary studies suggest that 3-(3-Bromo-2-oxopropyl)-4-formylmandelic acid exhibits promising interactions with specific enzymatic targets, particularly those involved in inflammatory and oxidative stress pathways. Researchers have explored its potential as an inhibitor of key enzymes such as cyclooxygenase-2 (COX-2) and NADPH oxidase, which are implicated in various pathological conditions. These findings open new avenues for the development of novel anti-inflammatory and antioxidant agents.

Moreover, the compound's role in medicinal chemistry has been further elucidated through structure-activity relationship (SAR) studies. Modifications to its core structure have been investigated to enhance its bioactivity and pharmacokinetic properties. Computational modeling and molecular docking simulations have provided insights into its binding modes with target proteins, facilitating the design of more potent derivatives. These efforts are crucial for advancing the compound's potential from the bench to the clinic.

Recent collaborations between academic and industrial research groups have accelerated the exploration of 3-(3-Bromo-2-oxopropyl)-4-formylmandelic acid's applications. Patents and proprietary research indicate its inclusion in combinatorial libraries for high-throughput screening, aiming to identify lead compounds for various therapeutic areas. The integration of cutting-edge technologies, such as artificial intelligence in drug design, has further enhanced the efficiency of these investigations.

In conclusion, 3-(3-Bromo-2-oxopropyl)-4-formylmandelic acid represents a compelling subject of study in the chemical biology and pharmaceutical sciences. Its multifaceted applications, from synthetic chemistry to drug discovery, underscore its importance in contemporary research. Ongoing studies are expected to uncover additional therapeutic potentials and optimize its properties for clinical translation. This brief underscores the need for continued investment in research and development to fully realize the compound's benefits.